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Compound of Interest

Compound Name: 3"-Nitropropiophenone

Cat. No.: B093426

Essential Safety and Handling Guide for 3'-
Nitropropiophenone

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of 3'-Nitropropiophenone in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe handling and
minimize exposure risks.

Chemical Profile and Hazards

3'-Nitropropiophenone is a chemical compound that requires careful handling due to its
potential health hazards. It is known to cause skin, eye, and respiratory system irritation[1][2].
All personnel should be thoroughly familiar with the safety data sheet (SDS) before
commencing any work with this compound.

Physical and Chemical Properties

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b093426?utm_src=pdf-interest
https://www.benchchem.com/product/b093426?utm_src=pdf-body
https://www.benchchem.com/product/b093426?utm_src=pdf-body
https://wap.guidechem.com/encyclopedia/3-nitropropiophenone-dic19332.html
https://pubchem.ncbi.nlm.nih.gov/compound/3_-Nitropropiophenone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093426?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value

Molecular Formula COHONO3I[1][2]I3]

Molecular Weight 179.17 g/mol [1][2]

Appearance White to yellow to green powder or crystal[3]
Melting Point 98-101 °C[3][4]

Boiling Point 254.5+13.0 °C (Predicted)[3]

Storage Temperature Room Temperature, sealed in a dry place[3]

Personal Protective Equipment (PPE)

The use of appropriate personal protective equipment is mandatory to prevent personal
exposure. The recommended PPE includes:

o Eye Protection: Chemical safety goggles or a face shield that meets OSHA's eye and face
protection regulations in 29 CFR 1910.133 or European Standard EN166 should be worn[5]

[6].

o Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, should be worn.
Gloves must be inspected prior to use and replaced if any signs of degradation are
observed.

» Body Protection: A lab coat or chemical-resistant apron should be worn to protect against
skin contact. For larger quantities or when there is a risk of splashing, chemical-resistant
coveralls are recommended.

» Respiratory Protection: If working in a poorly ventilated area or if dust is generated, a
NIOSH-approved respirator should be used[7].

Operational Plan: Step-by-Step Handling Procedure

A systematic approach is crucial for the safe handling of 3'-Nitropropiophenone. The following
workflow outlines the key steps from preparation to disposal.
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Workflow for Handling 3'-Nitropropiophenone
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Caption: Logical workflow for handling 3'-Nitropropiophenone.

Experimental Protocols

1. Weighing and Transfer:

Always handle 3'-Nitropropiophenone in a well-ventilated area, preferably within a
chemical fume hood, to minimize inhalation exposure.

Use a dedicated, clean spatula and weighing vessel.

Avoid generating dust. If the material is a fine powder, handle it with extra care.
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Close the container tightly after use.

2. Dissolution:

When dissolving the compound, add it slowly to the solvent to avoid splashing.

If the dissolution process is exothermic, use an ice bath to control the temperature.
Storage Plan

» Store 3'-Nitropropiophenone in a cool, dry, and well-ventilated area away from
incompatible materials such as strong oxidizing agents, strong bases, and reducing
agents[1][5].

» Keep the container tightly sealed to prevent contamination and exposure to moisture[1][8].
e Ensure the storage area is clearly labeled with the appropriate hazard warnings.
Spill Management

In the event of a spill, immediate action is necessary to prevent the spread of contamination
and exposure.

e Minor Spills:
o Evacuate non-essential personnel from the immediate area.

o Wearing appropriate PPE, cover the spill with an inert absorbent material like vermiculite
or sand.

o Carefully sweep or scoop up the absorbed material and place it into a labeled, sealed
container for hazardous waste disposal[5][6].

o Clean the spill area with a suitable decontamination solution.
e Major Spills:

o Evacuate the entire area and notify the appropriate emergency response team.
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o Restrict access to the area.

o Follow established emergency procedures for large chemical spills.
Disposal Plan
All waste containing 3'-Nitropropiophenone must be treated as hazardous waste.
» Waste Collection:

o Collect all solid waste, including contaminated PPE and absorbent materials, in a clearly
labeled, sealed, and compatible hazardous waste container[7][9].

o Liquid waste should be collected in a separate, labeled, and sealed container. Do not mix
with other waste streams unless compatibility has been confirmed[9].

» Disposal Procedure:

o Dispose of the hazardous waste through a licensed and certified waste disposal
company([7].

o Provide the waste disposal company with the Safety Data Sheet for 3'-
Nitropropiophenone.

o Do not dispose of 3'-Nitropropiophenone down the drain or in regular trash[7].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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